Cas no 112393-68-7 (1-(fluoromethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester)
112393-68-7 structure
Product Name:1-(fluoromethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
CAS No:112393-68-7
MF:C7H9FN2O2
MW:172.156965017319
CID:1099262
PubChem ID:13761618
Update Time:2025-04-20
1-(fluoromethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-(fluoromethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
- SCHEMBL10615235
- 112393-68-7
- DB-141805
- ethyl 1-(fluoromethyl)-1H-pyrazole-4-carboxylate
-
- Inchi: 1S/C7H9FN2O2/c1-2-12-7(11)6-3-9-10(4-6)5-8/h3-4H,2,5H2,1H3
- InChI Key: AWEAVZGITAZTRJ-UHFFFAOYSA-N
- SMILES: FCN1C=C(C(=O)OCC)C=N1
Computed Properties
- Exact Mass: 172.06480570g/mol
- Monoisotopic Mass: 172.06480570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 44.1Ų
1-(fluoromethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
112393-68-7 (1-(fluoromethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester) Related Products
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